(5-Acetamido-3,4-diacetyloxy-6-cyclohexyloxyoxan-2-yl)methyl acetate

• IUPAC Name: (5-acetamido-3,4-diacetyloxy-6-cyclohexyloxyoxan-2-yl)methyl acetate
• InChI: InChI=1S/C20H31NO9/c1-11(22)21-17-19(28-14(4)25)18(27-13(3)24)16(10-26-12(2)23)30-20(17)29-15-8-6-5-7-9-15/h15-20H,5-10H2,1-4H3,(H,21,22)
• InChI Key: SBJACEBXNZEQNU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1C(C(C(OC1OC2CCCCC2)COC(=O)C)OC(=O)C)OC(=O)C
• Molecular Formula: C20H31NO9
• Molecular Weight: 429.5 g/mol

Description

“(5-Acetamido-3,4-diacetyloxy-6-cyclohexyloxyoxan-2-yl)methyl acetate” is a chemical compound with the molecular formula C14H20N2O9. It is a versatile compound used in scientific research and offers immense potential due to its unique properties. It can be applied in various fields like drug discovery, materials science, and organic synthesis.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It has a molecular weight of 360.317 Da and a monoisotopic mass of 360.116882 Da. The molecule includes 11 hydrogen bond acceptors, 2 hydrogen bond donors, and 8 freely rotating bonds.

Physical And Chemical Properties Analysis

This compound has a density of 1.5±0.1 g/cm³, a boiling point of 551.5±50.0 °C at 760 mmHg, and a vapor pressure of 0.0±3.4 mmHg at 25°C. Its enthalpy of vaporization is 95.6±6.0 kJ/mol, and it has a flash point of 287.3±30.1 °C. The index of refraction is 1.556, and it has a molar refractivity of 79.7±0.5 cm³.

Scientific Research Applications

Synthesis of N-acetyl-4-deoxyneuraminic Acid

Researchers have developed a synthesis route for 5-acetamido-4-deoxyneuraminic acid, a compound with significant biochemical relevance. This synthesis involves acetylation, ozonolysis, and hydrogenation steps, demonstrating the compound's potential as a precursor for biologically active molecules (Baumberger & Vasella, 1986).

Structural Analysis of Colchicine Analogues

The structural elucidation of colchicine analogues, specifically methyl 5-acetylamino-6,7-dihydro-9,10,11-trimethoxy-5H-dibenzo[a,c] cycloheptene-3-carboxylate, showcases the application of (5-Acetamido-3,4-diacetyloxy-6-cyclohexyloxyoxan-2-yl)methyl acetate derivatives in understanding the conformation and intermolecular interactions of complex organic compounds (Mackay, Lacey, & Burden, 1989).

Synthesis of Trisaccharides

The synthesis of trisaccharides involving N-acetylneuraminic acid highlights the utility of this compound derivatives in glycoscience. This research demonstrates the compound's role in the construction of complex sugar molecules, essential for biological studies (Paulsen & Tietz, 1984).

Modification of Sialic Acid

In the field of carbohydrate chemistry, the compound has been used to modify sialic acid at C-9, leading to the synthesis of N-acetyl-9-deoxy-9-fluoroneuraminic acid. This modification is crucial for investigating the biological roles of sialic acid derivatives (Sharma, Petrie, & Korytnyk, 1988).

Environmental Friendly Syntheses

A green approach to drug design has utilized derivatives of this compound for the synthesis of potential analgesic and antipyretic compounds. This research emphasizes the importance of environmentally friendly methods in pharmaceutical chemistry (Reddy et al., 2014).

Future Directions

This compound holds promise in discovering new leads for disease intervention, including cancer. Its unrivaled structural characteristics and exceptional reactivity position it as an indispensable instrument for researchers and scientists immersed in the realm of biomedicine.